Cas no 64834-64-6 (2-{(4-nitrophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(4-nitrophenyl)methylamino}ethan-1-ol
• CAS No: 64834-64-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2161191
• PubChem ID: 4719060
• Update Time: 2025-08-04

2-{(4-nitrophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-benzylamino)-ethanol
• 2-{(4-nitrophenyl)methylamino}ethan-1-ol
• DB-250653
• 2-((4-Nitrobenzyl)amino)ethanol
• EN300-168978
• AKOS002618423
• 2-{[(4-nitrophenyl)methyl]amino}ethan-1-ol
• 2-(4-nitrobenzylamino)ethanol
• OXRGWCYTZJGQTP-UHFFFAOYSA-N
• SCHEMBL3119525
• 2-[(4-nitrophenyl)methylamino]ethanol
• 64834-64-6

• MDL： MFCD00460991
• Inchi： 1S/C9H12N2O3/c12-6-5-10-7-8-1-3-9(4-2-8)11(13)14/h1-4,10,12H,5-7H2
• InChI Key： OXRGWCYTZJGQTP-UHFFFAOYSA-N
• SMILES： OCCNCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225Da
• Monoisotopic Mass: 196.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{(4-nitrophenyl)methylamino}ethan-1-ol

Introduction to 2-{(4-nitrophenyl)methylamino}ethan-1-ol (CAS No. 64834-64-6)

2-{(4-nitrophenyl)methylamino}ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 64834-64-6, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This organic molecule, featuring a complex structure with both aromatic and aliphatic moieties, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of a nitro group on the phenyl ring and an amine-substituted ethyl chain contributes to its unique reactivity and utility in various chemical transformations.

The compound’s structure, comprising an ethanol backbone substituted with a (4-nitrophenyl)methylamino group, positions it as a versatile intermediate in the synthesis of more complex molecules. The nitro group, a well-known electron-withdrawing substituent, influences the electronic properties of the aromatic ring, making it susceptible to reduction or further functionalization. This characteristic is particularly valuable in medicinal chemistry, where such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group can serve as a handle for bioconjugation, allowing for the development of prodrugs or targeted therapeutic agents. Additionally, the reduction of nitro groups to amine functionalities is a common strategy in drug synthesis, often employed to enhance solubility or improve metabolic stability. This dual functionality makes 2-{(4-nitrophenyl)methylamino}ethan-1-ol a promising candidate for further investigation.

Research published in peer-reviewed journals has highlighted the role of nitroaromatic derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that certain nitroaromatic compounds exhibit antimicrobial and anti-inflammatory properties. The structural motif found in 2-{(4-nitrophenyl)methylamino}ethan-1-ol aligns with this trend, suggesting that it may possess similar bioactivities or serve as a scaffold for designing novel therapeutics. The compound’s ability to undergo selective functionalization also makes it an attractive building block for medicinal chemists.

The synthesis of 2-{(4-nitrophenyl)methylamino}ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the nitration of benzene derivatives to introduce the nitro group at the desired position. Subsequent steps involve nucleophilic substitution or condensation reactions to attach the ethanol moiety and the amine substituent. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher yields and purities.

The compound’s physicochemical properties, including solubility, melting point, and stability, are critical factors that determine its suitability for various applications. For example, solubility in common solvents like methanol or dimethyl sulfoxide (DMSO) is essential for formulation development and biological testing. Additionally, thermal stability ensures that the compound remains intact under storage and handling conditions, which is crucial for industrial-scale production.

In academic research settings, 2-{(4-nitrophenyl)methylamino}ethan-1-ol has been utilized as a starting material for exploring new synthetic pathways or as an intermediate in the preparation of more complex molecules. Its unique structure allows researchers to investigate electronic effects, steric hindrance, and other factors that influence molecular interactions. Such studies contribute to our fundamental understanding of organic chemistry principles and can inspire innovative approaches to drug design.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. While no clinical trials have been reported as of yet, preclinical studies suggest that derivatives of nitroaromatic compounds may have utility in treating conditions such as cancer or neurodegenerative diseases. The amine functionality provides opportunities for further derivatization into bioactive molecules with improved efficacy and reduced toxicity.

From an industrial perspective, scaling up the synthesis of 2-{(4-nitrophenyl)methylamino}ethan-1-ol presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure cost-effectiveness and environmental sustainability. Green chemistry principles can be applied to minimize waste generation and reduce energy consumption during production. Additionally, process optimization techniques can enhance yield while maintaining high product quality standards.

The future prospects of this compound are promising given its versatility and potential applications across multiple domains. Continued research efforts will likely uncover new synthetic methodologies and expand its utility in pharmaceutical development. Collaborative initiatives between academia and industry will be essential in translating laboratory findings into viable therapeutic solutions.

In conclusion,2-{(4-nitrophenyl)methylamino}ethan-1-ol (CAS No. 64834-64-6) represents an intriguing molecule with significant potential in chemical synthesis and drug discovery. Its unique structural features make it a valuable tool for researchers exploring new frontiers in medicinal chemistry while offering opportunities for industrial innovation through optimized manufacturing processes.